Cas no 2173554-84-0 ((8-Chlorodibenzo[b,d]furan-1-yl)boronic acid)

• Product Name: (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid
• CAS No: 2173554-84-0
• MF: C₁₂H₈BClO₃
• MW: 246.454122543335
• CID: 5066442
• PubChem ID: 140946300
• Update Time: 2025-05-24

(8-Chlorodibenzo[b,d]furan-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid
• 12-chloro-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-3-ylboronic acid
• 2173554-84-0
• BS-47379
• F71647
• (8-chlorodibenzofuran-1-yl)boronic acid

• Inchi： 1S/C12H8BClO3/c14-7-4-5-10-8(6-7)12-9(13(15)16)2-1-3-11(12)17-10/h1-6,15-16H
• InChI Key： BNDMNTXHMHALHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1C(B(O)O)=CC=CC=1O2

Computed Properties

• Exact Mass: 246.0255020g/mol
• Monoisotopic Mass: 246.0255020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6

Additional information on (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid

8-Chlorodibenzo[b,d]furan-1-yl Boronic Acid: A Comprehensive Overview

The compound with CAS No. 2173554-84-0, commonly referred to as (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is a derivative of dibenzo[b,d]furan, a polycyclic aromatic system with unique electronic properties, and incorporates a boronic acid group, which is known for its versatility in cross-coupling reactions. The presence of the chlorine substituent at the 8-position further modulates the electronic and steric properties of the molecule, making it a valuable building block in modern chemical research.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions, to integrate this compound into larger molecular frameworks. The ability to perform such reactions underscores the importance of boronic acids as key intermediates in constructing complex molecules with precision and efficiency.

The structural uniqueness of dibenzo[b,d]furan derivatives lies in their rigid, planar aromatic system, which imparts stability and distinct optical properties. The substitution pattern, particularly the placement of the chlorine atom at position 8, significantly influences the compound's reactivity and selectivity in various chemical transformations. This feature makes (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid an attractive candidate for applications in optoelectronics and advanced materials.

In terms of applications, (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid has been extensively utilized in the development of novel pharmaceutical agents. Its ability to participate in palladium-catalyzed cross-coupling reactions has facilitated the construction of bioactive molecules with intricate architectures. Recent studies have highlighted its potential in targeting specific biological pathways, offering new avenues for therapeutic intervention.

The integration of computational chemistry tools has further enhanced our understanding of the electronic properties and reactivity of dibenzo[b,d]furan derivatives. Quantum mechanical calculations have provided insights into the molecular orbitals and charge distribution within the molecule, aiding in the design of more efficient synthetic routes and optimized reaction conditions.

Moreover, the environmental impact of synthesizing (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid has become a focal point in sustainable chemistry research. Efforts are being made to develop eco-friendly synthesis pathways that minimize waste generation and reduce reliance on hazardous reagents. These advancements align with global initiatives aimed at promoting green chemistry practices.

In conclusion, (8-Chlorodibenzo[b,d]furan-1-yl)boronic acid stands as a testament to the ingenuity and progress in modern chemical research. Its unique properties, coupled with its versatility in various applications, position it as a pivotal compound in advancing scientific frontiers across multiple disciplines.